2-[4-(4-Bromophenyl)-3-(trifluoromethyl)-1,2-oxazol-5-yl]-5-methoxyphenol

• Molecular Formula: C17H11BrF3NO3
• Molecular Weight: 414.2 g/mol
• SMILES: COC1=CC(=C(C=C1)C2=C(C(=NO2)C(F)(F)F)C3=CC=C(C=C3)Br)O
• InChI: InChI=1S/C17H11BrF3NO3/c1-24-11-6-7-12(13(23)8-11)15-14(9-2-4-10(18)5-3-9)16(22-25-15)17(19,20)21/h2-8,23H,1H3
• InChIKey: GEOWWQMPJGSRCF-UHFFFAOYSA-N

Core Chemical Identity & Physicochemical Profile

The compound 2-[4-(4-Bromophenyl)-3-(trifluoromethyl)-1,2-oxazol-5-yl]-5-methoxyphenol is a fully substituted diaryl isoxazole derivative with the molecular formula C17H11BrF3NO3 and a molecular weight of 414.18 g/mol . It features a 1,2-oxazole (isoxazole) core substituted at position 4 with a 4-bromophenyl ring, at position 3 with a trifluoromethyl group, and at position 5 with a 5-methoxyphenol moiety. Isoxazoles are a privileged scaffold in medicinal chemistry, historically valued for their presence in COX‑2 inhibitors, anti‑inflammatory agents, and anticancer leads [1]. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the bromophenyl moiety provides a heavy‑atom handle for X‑ray crystallography and further cross‑coupling derivatization [1].

Fragment-based crystallographic screening — high lipophilicity and bromine anomalous signal

X‑ray phasing via SAD/MAD without additional derivatization

CNS‑penetrant chemical probe context — CF₃ enhances metabolic stability

• [1] Kaur, K.; Kumar, V.; Gupta, A.K.; Gupta, G.K. Isoxazoline containing natural products as anticancer agents: A review. Eur. J. Med. Chem. 2014, 77, 121–133. https://doi.org/10.1016/j.ejmech.2014.02.063 View Source

Why Simple Substitution Risks Functional Divergence

Diaryl isoxazoles are not a uniform class; even subtle changes in the substitution pattern can profoundly alter biological target engagement, physicochemical properties, and synthetic tractability. The presence of the 4‑bromophenyl group at C4 and the trifluoromethyl group at C3 on the isoxazole ring creates a highly specific steric and electronic environment that is absent in simpler diaryl isoxazoles [1]. The 5‑methoxyphenol moiety introduces hydrogen‑bond donor/acceptor capabilities that are absent in isoxazoles bearing carboxylate or alkyl substituents, thereby modulating solubility, logP, and target binding. Consequently, generic substitution with, for example, 4‑(4‑methoxyphenyl) or 3‑methyl isoxazole analogs cannot be assumed to preserve binding potency, selectivity, or metabolic stability [1].

LogP divergence

Lower logP analogs (e.g., 4‑methoxyphenyl) may not reach comparable membrane permeability or CNS distribution.

Anomalous signal loss

Replacing bromine with chlorine eliminates the strong anomalous scattering required for experimental phasing.

H‑bond network alteration

Carboxylic acid or ester analogs lack the phenolic donor; binding mode and solubility profile may shift.

• [1] Cho, G.H.; Kim, T.H.; Son, W.S.; Seo, S.H.; Min, S.J.; Cho, Y.S.; Keum, G.; Jeong, K.S.; Koh, H.Y.; Lee, J.; Pae, A.N. Synthesis and biological evaluation of aryl isoxazole derivatives as metabotropic glutamate receptor 1 antagonists: A potential treatment for neuropathic pain. Bioorg. Med. Chem. Lett. 2015, 25 (6), 1324–1328. https://doi.org/10.1016/j.bmcl.2015.01.035 View Source

Quantitative Differentiation Against Closest Analogs

LogP Differentiates Membrane Permeability

The compound exhibits a high predicted logP value (approximately 4.67), indicative of strong lipophilicity and potential for good membrane permeability . This logP sits near the upper limit of the Lipinski rule‑of‑five for oral drugs, making it a valuable tool compound for studying lipophilic binding pockets. In contrast, the analogous 4‑(4‑methoxyphenyl)‑3‑(trifluoromethyl)isoxazole‑5‑carboxylic acid derivative has a computed logP of approximately 3.2, which may be insufficient for crossing the blood‑brain barrier or targeting intracellular hydrophobic domains [1].

logP Comparison

Class-level

Target logP ≈ 4.67 vs 3.2

Supports CNS penetration and lipophilic pocket studies

In silico prediction; experimental logP to verify

Evidence Dimension	Partition coefficient (logP)
Target Compound Data	Predicted logP ≈ 4.67 (calculated from molecular structure)
Comparator Or Baseline	4‑(4‑Methoxyphenyl)‑3‑(trifluoromethyl)isoxazole‑5‑carboxylic acid: predicted logP ≈ 3.2 (calculated from molecular structure) [1]
Quantified Difference	Approximately 1.47 log units higher for the target compound
Conditions	In silico prediction using fragment‑based method (CLOGP)

Why This Matters

The elevated logP of the target compound is critical for projects requiring CNS penetration or targeting intracellular hydrophobic binding sites, where comparator isoxazoles with lower logP may fail.

• [1] Daylight Chemical Information Systems. CLOGP Alogrithm. Available via https://www.daylight.com/dayhtml/doc/clogp/ (accessed 2026-04-30). View Source

Bromine Heavy-Atom Label for X‑Ray Phasing

The presence of the 4‑bromophenyl substituent provides a significant anomalous scattering signal (f″ ≈ 4.86 e⁻ at Cu Kα wavelength) that is absent in lighter halogens such as chlorine (f″ ≈ 0.70 e⁻) [1]. This allows experimental phasing of protein‑ligand crystal structures using single‑wavelength anomalous dispersion (SAD) methods, whereas the corresponding 4‑chlorophenyl analog requires either incorporation of selenomethionine or molecular replacement. This differentiation is highly relevant for crystallographic fragment screening campaigns where heavy‑atom derivatization is necessary.

Anomalous Scattering

Class-level

Br f″ ≈ 4.86 e⁻ vs Cl 0.70 e⁻ (≈7×)

Enables de novo SAD phasing without additional derivatization

Calculated for Cu Kα radiation

Evidence Dimension	Anomalous scattering factor at Cu Kα (f″)
Target Compound Data	Bromine: f″ ≈ 4.86 e⁻
Comparator Or Baseline	4‑Chlorophenyl analog (chlorine): f″ ≈ 0.70 e⁻ [1]
Quantified Difference	Bromine signal is approximately 7‑fold stronger than chlorine
Conditions	Calculated values for Cu Kα radiation (λ = 1.5418 Å)

Why This Matters

The strong anomalous signal of bromine enables de novo phasing of protein‑ligand complexes without additional derivatization, reducing time and cost in structure‑based drug design projects.

• [1] Cromer, D.T. Anomalous dispersion corrections computed from self‑consistent field relativistic Dirac‑Slater wave functions. Acta Crystallogr. 1965, 18, 17–23. https://doi.org/10.1107/S0365110X6500004X View Source

Trifluoromethyl Group Enhances Metabolic Stability

The 3‑trifluoromethyl substituent on the isoxazole ring is resistant to oxidative metabolism by cytochrome P450 enzymes, as demonstrated for other CF3‑isoxazole compounds [1]. In microsomal stability assays, a structurally related 3‑CF3‑isoxazole analog exhibited a half‑life (t₁/₂) of >120 min in human liver microsomes, compared to 32 min for the corresponding 3‑methyl analog [1]. Although direct data for the title compound are lacking, the same CF3‑isoxazole motif is expected to confer similar metabolic protection.

Metabolic Stability

Context-dependent

CF₃‑isoxazole analog t₁/₂ >120 min vs CH₃ 32 min (>3.75×)

Cross‑study context: CF₃ may improve metabolic stability; direct data needed

Human liver microsomes, analog data only

Evidence Dimension	Human liver microsome stability (t₁/₂, min)
Target Compound Data	Data not available; structural similarity to tested 3‑CF3‑isoxazole analog
Comparator Or Baseline	3‑CF3‑isoxazole analog: t₁/₂ >120 min vs. 3‑methyl analog: 32 min [1]
Quantified Difference	>3.75‑fold increase in half‑life for CF3 over CH3
Conditions	Human liver microsomes (0.5 mg/mL), NADPH cofactor, 37 °C

Why This Matters

The CF3 group is a preferred substituent for drug discovery programs aiming to improve metabolic stability, directly influencing compound half‑life and dosing frequency.

• [1] Meanwell, N.A. Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. J. Med. Chem. 2018, 61 (14), 5822–5880. https://doi.org/10.1021/acs.jmedchem.7b01788 View Source

5‑Methoxyphenol Provides Unique H‑Bond Pairing

The 5‑methoxyphenol group provides both a hydrogen‑bond donor (phenolic OH) and an acceptor (methoxy oxygen), enabling a distinct binding pattern compared to common isoxazole‑5‑carboxylic acid or isoxazole‑5‑ester analogs. This dual H‑bond capability can enhance binding affinity to proteins with complementary donor–acceptor motifs, such as kinase hinge regions [1]. In contrast, the 4‑bromophenyl‑3‑trifluoromethyl‑isoxazole‑5‑carboxylic acid analog lacks a hydrogen‑bond donor at this position, potentially reducing target engagement.

H‑bond Donor Count

Reported

1 phenolic OH

Adds donor capacity vs carboxylic acid analogs (0 donors)

Structural comparison; binding data to verify

Evidence Dimension	Number of hydrogen‑bond donors at position 5
Target Compound Data	1 phenolic OH donor
Comparator Or Baseline	Isoxazole‑5‑carboxylic acid analog: 0 donors [1]
Quantified Difference	1 additional H‑bond donor
Conditions	Structural comparison; no direct binding assay data available for target compound

Why This Matters

The presence of a phenolic OH donor expands the chemical space for fragment‑based lead discovery and may improve solubility over carboxylic acid derivatives.

• [1] Gill, A.L.; Frederickson, M.; Cleasby, A.; Woodhead, S.J.; Carr, M.G.; Woodhead, A.J.; Walker, M.T.; Congreve, M.S.; Jhoti, H. Identification of novel inhibitors of the cyclin‑dependent kinase 2 (CDK2) using fragment‑based high‑throughput X‑ray crystallography. J. Med. Chem. 2010, 53 (20), 7261–7266. https://doi.org/10.1021/jm1008295 View Source

High‑Impact Application Scenarios

Fragment‑Based Discovery for Lipophilic Targets

The compound's high logP (≈4.67) and bromine anomalous scattering signal make it an ideal fragment for crystallographic screening of hydrophobic targets such as GPCRs, nuclear receptors, or viral proteases. It can be soaked into protein crystals, and the bromine facilitates rapid structure determination .

Chemical Probe for CNS‑Penetrant Pharmacology

The elevated logP and metabolic stability conferred by the trifluoromethyl group suggest utility as a chemical probe for investigating central nervous system targets, where blood‑brain barrier penetration is required .

Heavy‑Atom Derivative for SAD/MAD Phasing

The 4‑bromophenyl group provides a strong anomalous scattering signal (f″ ≈ 4.86 e⁻ at Cu Kα), enabling de novo phasing of protein‑ligand crystal structures without additional derivatization . This reduces the time and cost of structural campaigns in drug discovery.

Application

Selection Property

Validation Focus

Fragment-based crystallographic screening for lipophilic targets

High logP and bromine anomalous signal

Binding-mode determination and SAD/MAD phasing

CNS-penetrant chemical probe context

Elevated lipophilicity and CF₃-mediated metabolic stability

Brain penetration and target engagement in CNS models

Heavy‑atom derivative for experimental phasing

Strong bromine anomalous scattering (f″ ≈ 4.86 e⁻)

De novo phasing without additional derivatization